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6-Amino-2,3-dimethylphenol hydrochloride Documentation Hub

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  • Product: 6-Amino-2,3-dimethylphenol hydrochloride
  • CAS: 131142-40-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 6-Amino-2,3-dimethylphenol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Foreword This technical guide provides a comprehensive overview of 6-Amino-2,3-dimethylphenol hydrochloride, a substituted aminophenol of interest in variou...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 6-Amino-2,3-dimethylphenol hydrochloride, a substituted aminophenol of interest in various chemical and pharmaceutical research domains. As a Senior Application Scientist, this document is structured to deliver not just data, but also contextual insights into the characterization, potential synthesis, and applications of this compound. While specific experimental data for the hydrochloride salt is limited in publicly accessible literature, this guide synthesizes available information on the parent compound and related isomers to provide a thorough and practical resource.

Section 1: Core Identifiers and Chemical Structure

Table 1: Core Identifiers for 6-Amino-2,3-dimethylphenol Hydrochloride

IdentifierValueSource
CAS Number 131142-40-0CymitQuimica[1]
Molecular Formula C₈H₁₂ClNOCymitQuimica[1]
Molecular Weight 173.64 g/mol CymitQuimica[1]
InChI Key JMFACRGHRXTMDB-UHFFFAOYSA-NCymitQuimica[1]

It is important to note that while the CAS number is specific to the hydrochloride salt, other identifiers such as a PubChem CID, EC number, and a canonical SMILES string are not distinctly available for this salt form in major public databases. For reference, the free base, 6-Amino-2,3-dimethylphenol, and its isomers have documented identifiers.

Caption: 2D Structure of 6-Amino-2,3-dimethylphenol hydrochloride.

Section 2: Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Amino-2,3-dimethylphenol hydrochloride are not extensively reported. However, properties can be inferred from data available for the parent compound and its isomers.

Table 2: Physicochemical Properties of Related Aminodimethylphenol Isomers

Property3-Amino-2,6-dimethylphenol6-Amino-2,4-xylenol2,3-Dimethylphenol
Molecular Formula C₈H₁₁NOC₈H₁₁NOC₈H₁₀O
Molecular Weight 137.18 g/mol 137.18 g/mol 122.16 g/mol
Melting Point 102.3 – 103.1°CNot Available70-73 °C
Boiling Point Decomposes at ~250°CNot Available217 °C
Solubility < 12 g/L in propylene glycolNot AvailableSlightly soluble in water
LogP 0.19 (pH 7.0)1.62.34
pKa Not AvailableNot Available10.48

Note: The data for 3-Amino-2,6-dimethylphenol is from a safety assessment by the Scientific Committee on Consumer Safety[2]. Data for 6-Amino-2,4-xylenol and 2,3-Dimethylphenol are from PubChem and other chemical databases.

The hydrochloride salt is expected to have higher water solubility compared to its free base due to the ionic nature of the amine hydrochloride group.

Section 3: Synthesis and Manufacturing

A plausible synthetic pathway for the parent compound, 6-Amino-2,3-dimethylphenol, could involve the nitration of 2,3-dimethylphenol followed by the reduction of the resulting nitrophenol.

Caption: Plausible synthesis route for 6-Amino-2,3-dimethylphenol hydrochloride.

The final step would involve treating the free base with hydrochloric acid to form the hydrochloride salt. The choice of reducing agent in the second step is critical to avoid unwanted side reactions. Catalytic hydrogenation is often a clean and efficient method for this transformation.

Section 4: Applications in Research and Drug Development

While specific applications for 6-Amino-2,3-dimethylphenol hydrochloride are not widely documented, compounds within the aminophenol class are valuable intermediates in the synthesis of a variety of biologically active molecules.

  • Pharmaceutical Scaffolds: Aminophenols serve as key building blocks for the synthesis of various pharmaceutical agents. Their bifunctional nature (possessing both an amino and a hydroxyl group) allows for diverse chemical modifications to generate libraries of compounds for drug discovery screening.

  • Precursors to Bioactive Molecules: The structural motif of aminophenol is present in a range of compounds with demonstrated biological activity, including analgesic and antipyretic agents.

  • Redox-Active Moieties: The phenol group can undergo oxidation, and this property can be exploited in the design of probes for reactive oxygen species or as part of redox-active drug delivery systems.

Section 5: Experimental Workflow for Characterization

For a novel or less-characterized compound like 6-Amino-2,3-dimethylphenol hydrochloride, a systematic characterization workflow is essential to confirm its identity and purity.

Characterization_Workflow cluster_0 Sample Preparation cluster_1 Spectroscopic Analysis cluster_2 Purity Assessment Prep Dissolve in appropriate solvent (e.g., D2O, DMSO-d6) NMR 1H and 13C NMR Spectroscopy Prep->NMR Structural Elucidation IR Infrared (IR) Spectroscopy Prep->IR Functional Group ID MS Mass Spectrometry (MS) Prep->MS Molecular Weight Confirmation HPLC High-Performance Liquid Chromatography (HPLC) Prep->HPLC Purity and Quantification EA Elemental Analysis HPLC->EA Compositional Verification

Caption: A generalized workflow for the characterization of a synthesized aminophenol hydrochloride.

Step-by-Step Methodologies:
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Objective: To confirm the proton and carbon framework of the molecule.

    • Protocol:

      • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

      • Acquire ¹H NMR and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

      • Analyze the chemical shifts, integration, and coupling patterns to confirm the presence of the aromatic protons, methyl groups, and the overall substitution pattern. The presence of the hydrochloride salt may influence the chemical shift of protons near the amino group.

  • Infrared (IR) Spectroscopy:

    • Objective: To identify the key functional groups.

    • Protocol:

      • Prepare the sample as a KBr pellet or using an ATR (Attenuated Total Reflectance) accessory.

      • Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

      • Look for characteristic absorption bands for O-H (broad, ~3200-3600 cm⁻¹), N-H (amine salt, broad, ~2400-3200 cm⁻¹), C-H (aromatic and aliphatic, ~2850-3100 cm⁻¹), and C=C (aromatic, ~1450-1600 cm⁻¹) stretching vibrations.

  • Mass Spectrometry (MS):

    • Objective: To determine the molecular weight and fragmentation pattern.

    • Protocol:

      • Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

      • Analyze using an appropriate ionization technique, such as Electrospray Ionization (ESI).

      • Observe the mass-to-charge ratio (m/z) of the molecular ion corresponding to the free base [M+H]⁺.

Section 6: Safety and Handling

As with all chemicals, 6-Amino-2,3-dimethylphenol hydrochloride should be handled with care in a well-ventilated laboratory environment. General safety precautions for aminophenols should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate safety glasses, gloves, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water.

  • Storage: Store in a cool, dry place away from oxidizing agents.

Aminophenols as a class can be toxic and may cause skin and respiratory irritation. Some aminophenols have been shown to cause methemoglobinemia.[3]

Section 7: Conclusion

6-Amino-2,3-dimethylphenol hydrochloride represents a chemical entity with potential for further exploration in synthetic and medicinal chemistry. While comprehensive data for this specific salt is not yet abundant in public domains, this guide provides a foundational understanding based on its chemical class and available information on related compounds. Further research into its synthesis, properties, and applications is warranted to fully elucidate its potential.

References

  • PubChem. 3-Amino-2,6-dimethylphenol. National Center for Biotechnology Information. [Link]

  • PubChem. 6-Amino-2,4-xylenol. National Center for Biotechnology Information. [Link]

  • New Jersey Department of Health. AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. [Link]

  • PubChem. 2,3-Dimethylphenol. National Center for Biotechnology Information. [Link]

  • Scientific Committee on Consumer Safety. Opinion on 3-amino-2,6-dimethylphenol (A162). European Commission. [Link]

  • Scientific Committee on Consumer Safety, SCCS. (2014). Revision of the opinion on 3-amino-2,6-dimethylphenol (A162). [Link]

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

preventing oxidation of 6-Amino-2,3-dimethylphenol hydrochloride during synthesis

Topic: 6-Amino-2,3-dimethylphenol hydrochloride (CAS: 53569-73-6 / Isomer Analogs) Ticket ID: OX-PREV-6A23DMP Priority: Critical (Product Degradation Risk) Assigned Specialist: Senior Application Scientist, Organic Synth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 6-Amino-2,3-dimethylphenol hydrochloride (CAS: 53569-73-6 / Isomer Analogs)

Ticket ID: OX-PREV-6A23DMP Priority: Critical (Product Degradation Risk) Assigned Specialist: Senior Application Scientist, Organic Synthesis Div.

Introduction: The "Purple Tar" Paradox

Welcome to the technical support hub for 6-Amino-2,3-dimethylphenol hydrochloride . If you are reading this, you have likely encountered the "purple tar" phenomenon—where a pristine white solid turns into a violet or black gum within minutes of air exposure.

This guide is not a generic recipe; it is a root-cause mitigation system . The 6-amino-2,3-dimethylphenol molecule contains an ortho-aminophenol motif, structurally predisposed to rapid oxidation into ortho-quinone imines. This transformation is autocatalytic and irreversible. To succeed, you must treat oxygen not as a variable, but as a contaminant as aggressive as a reactive reagent.

Module 1: The Chemistry of Failure (Root Cause Analysis)

To prevent oxidation, you must understand the enemy.[1] The degradation pathway is driven by the formation of a Quinone Imine .

The Mechanism:

  • Deprotonation/Free Base: The HCl salt is stable. The moment the free base forms (pH > 6), the lone pair on the nitrogen becomes active.

  • Radical Formation: Trace metal ions or UV light catalyze the loss of a hydrogen atom, forming a phenoxyl radical.

  • Quinone Imine: The radical oxidizes further to 6-imino-2,3-dimethylcyclohexa-2,4-dien-1-one (a quinone imine).

  • Polymerization: This electrophilic species undergoes Michael addition with unoxidized amine, creating colored dimers (indophenols) and eventually black polymers.

Visualizing the Threat:

OxidationPathway Salt HCl Salt (Stable, White) FreeBase Free Base (Transient, Reactive) Salt->FreeBase pH > 6 Radical Phenoxyl Radical (Intermediate) FreeBase->Radical O2 / Metal Ions Quinone Ortho-Quinone Imine (Electrophile) Radical->Quinone -1e- / -H+ Polymer Polymer/Tar (Purple/Black) Quinone->Polymer Self-Coupling Polymer->Radical Autocatalysis

Figure 1: The oxidation cascade from stable salt to insoluble polymer. Note that the HCl salt is the only "Safe Zone."

Module 2: Synthesis & Reaction Environment

Core Directive: Never allow the free base to exist in an aerobic environment.

Protocol 1: The "Reductive Acidification" Workflow

Standard Precursor: 6-Nitro-2,3-dimethylphenol. Recommended Method: Catalytic Hydrogenation (Pd/C) in Acidic Media.

Step-by-Step Methodology:

  • Solvent Degassing (Mandatory):

    • Do not rely on simple sonication.

    • Technique: Sparge Methanol (MeOH) with Argon for 30 minutes OR perform 3 cycles of Freeze-Pump-Thaw.

    • Why: Dissolved oxygen in solvents is sufficient to initiate the radical chain reaction.

  • The Acidic Shield:

    • Perform the hydrogenation in MeOH containing 1.1 equivalents of HCl (or Acetic Acid if HCl poisons your specific catalyst batch, though HCl is preferred for immediate salt formation).

    • Mechanism: Protonating the amine product as it forms (in situ) deactivates the nitrogen lone pair, rendering it resistant to oxidation.

  • Additive Strategy (The "Sacrificial Lamb"):

    • Add Ascorbic Acid (0.1 wt%) or Sodium Dithionite to the reaction mixture if using aqueous co-solvents.

    • Why: These act as oxygen scavengers, reacting with ROS (Reactive Oxygen Species) faster than your phenol does.

Data: Solvent Suitability Table

SolventO2 Solubility (mM)SuitabilityNotes
Water (Degassed) ~0.27HighExcellent for HCl salt crystallization.
Methanol ~2.10MediumGood solubility; must be rigorously degassed.
Ethyl Acetate ~4.50LowAvoid if possible; high O2 capacity promotes browning.
DMF/DMSO VariableCRITICAL FAIL Hard to remove; high boiling point encourages thermal oxidation.
Module 3: Isolation & Purification (The Danger Zone)

Most oxidation occurs during filtration. The high surface area of the filter cake exposes the compound to atmospheric oxygen.

The "Schlenk Filtration" Standard

Do not use a standard Büchner funnel open to air.

  • Pre-cipitation:

    • After catalyst removal (under Argon), concentrate the filtrate.

    • Add degassed Diethyl Ether or Dichloromethane to crash out the Hydrochloride salt.

    • Visual Check: Product should be white to off-white. If pink, re-acidify immediately.

  • Filtration:

    • Use a Schlenk frit (closed system under positive N2 pressure).

    • Wash the cake with deoxygenated ether containing a trace of HCl.

  • Drying:

    • Dry under high vacuum (< 0.1 mbar) in the dark.

    • Caution: Do not use heat (> 40°C) during drying, as trace moisture + heat + acid = hydrolysis or oxidation.

Troubleshooting the "Pink Filter Cake": If your solid turns pink on the filter:

  • Stop. Do not continue drying.

  • Rescue: Redissolve immediately in degassed 1M HCl.

  • Treat: Add a spatula tip of Sodium Dithionite (Na2S2O4) until color fades.

  • Recrystallize: Cool slowly to 4°C to recover the salt.

Module 4: Storage & Handling

The "Time-Bomb" Properties: Even the HCl salt can degrade over months if handled improperly.

  • Primary Container: Amber glass vial (UV protection).

  • Atmosphere: Argon backfill (Nitrogen is acceptable, Argon is heavier and better for solids).

  • Temperature: -20°C (Freezer).

  • Desiccant: Essential. Hydroscopic uptake of water leads to hydrolysis and subsequent oxidation.

FAQ: Troubleshooting & Scenarios

Q1: Can I use column chromatography to purify the free base? A: No. Silica gel is slightly acidic but often contains trace metals (Fe, Al) and trapped oxygen. Aminophenols stick to silica (tailing) and oxidize on the column, turning it purple/brown.

  • Alternative: If you must purify, use Neutral Alumina under Nitrogen, or perform an acid-base extraction using degassed solvents and immediate re-acidification.

Q2: My NMR sample in DMSO-d6 turned black overnight. A: DMSO is an oxidant (Swern oxidation precursor). It also absorbs water.

  • Fix: Use D2O (with a drop of DCl) or CD3OD (degassed). If using DMSO, analyze immediately and discard.

Q3: How do I know if the "purple" impurity affects my biological assay? A: The quinone imine is an electrophile and a redox cycler. It will react with cysteine residues in proteins and generate false positives in redox assays. Purity must be >98% by HPLC (detection at 210 nm and 254 nm).

References
  • Mechanism of Aminophenol Oxidation

    • Title: Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution.
    • Source: Journal of the Chemical Society, Perkin Transactions 2.
    • URL:[Link]

    • Relevance: Establishes the pH-dependent kinetics of quinone imine form
  • Handling Air-Sensitive Reagents

    • Title: AL-134: Handling Air-Sensitive Reagents.[2][3]

    • Source: Sigma-Aldrich Technical Bulletin.[2]

    • Relevance: The gold standard protocol for syringe and Schlenk techniques required for this synthesis.
  • Antioxidant Strategies in Synthesis

    • Title: Preventing Oxidation of Aminophenol Compounds.[4]

    • Source: BenchChem Technical Support.[4]

  • Safety & Toxicology (Isomer Data)

    • Title: Opinion on 3-amino-2,6-dimethylphenol.[5][6]

    • Source: Scientific Committee on Consumer Safety (SCCS), European Commission.
    • URL:[Link]

    • Relevance: Provides solubility and stability d

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Chemical Shifts of 6-Amino-2,3-dimethylphenol Hydrochloride

Part 1: The Science of Chemical Shifts in Substituted Phenols ¹H NMR spectroscopy is a cornerstone of chemical analysis, providing invaluable information about the electronic environment of protons within a molecule. The...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: The Science of Chemical Shifts in Substituted Phenols

¹H NMR spectroscopy is a cornerstone of chemical analysis, providing invaluable information about the electronic environment of protons within a molecule. The position of a signal in an NMR spectrum, known as the chemical shift (δ), is highly sensitive to the molecular structure surrounding a given proton.

Key Influencing Factors:

  • Substituent Effects: The electron-donating or electron-withdrawing nature of substituent groups on a benzene ring significantly alters the electron density and, consequently, the chemical shifts of the aromatic protons.

    • Electron-Donating Groups (EDGs): Groups like hydroxyl (-OH), amino (-NH₂), and alkyl (-CH₃) increase electron density on the aromatic ring, particularly at the ortho and para positions. This increased shielding shifts the corresponding proton signals to a lower chemical shift (upfield).[1]

    • Electron-Withdrawing Groups (EWGs): When the amino group is protonated to form an ammonium salt (-NH₃⁺), as in the case of a hydrochloride, it becomes a strong electron-withdrawing group. This deshields the aromatic protons, causing their signals to shift to a higher chemical shift (downfield).[1]

  • Solvent and pH: The choice of solvent can influence chemical shifts, especially for labile protons like those in -OH and -NH₂ groups, due to hydrogen bonding.[2] The pH of the solution is also critical, as it determines the protonation state of acidic and basic functional groups.

  • Proton Exchange: The protons of -OH and -NH groups are "exchangeable" and can be replaced by deuterium when a deuterated solvent like D₂O is added.[3] This "D₂O shake" experiment is a definitive method to identify these signals, as they will disappear from the ¹H NMR spectrum.[3][4][5]

Part 2: Spectral Analysis: 6-Amino-2,3-dimethylphenol vs. Its Hydrochloride Salt

A detailed prediction of the ¹H NMR spectrum requires analyzing the distinct proton environments within the molecule.

A. Predicted ¹H NMR Spectrum of 6-Amino-2,3-dimethylphenol (Free Base)

In its free base form, the molecule contains three electron-donating groups. This leads to a general upfield shift of the aromatic protons compared to benzene (δ ≈ 7.3 ppm).

  • Aromatic Protons (H-4, H-5): The two aromatic protons are adjacent, forming an AB spin system, which will appear as a pair of doublets.

    • H-4: This proton is meta to the -OH group and ortho to the -NH₂ group. The strong shielding from the amino group will shift this proton significantly upfield.

    • H-5: This proton is para to the -OH group and meta to the -NH₂ group. It will also be shielded, but likely to a lesser extent than H-4.

  • Methyl Protons (2-CH₃, 3-CH₃): These will appear as two distinct singlets in the typical alkyl region (δ ≈ 2.0-2.5 ppm).

  • Labile Protons (-OH, -NH₂): These will likely appear as broad singlets. The phenolic -OH signal is expected between δ 4-7 ppm, while the -NH₂ signal typically appears between δ 3-5 ppm.[2][6] Their exact positions are highly dependent on solvent and concentration.

B. Predicted ¹H NMR Spectrum of 6-Amino-2,3-dimethylphenol Hydrochloride

The formation of the hydrochloride salt protonates the amino group to -NH₃⁺, fundamentally changing its electronic effect from strongly donating to strongly withdrawing.

  • Aromatic Protons (H-4, H-5): The powerful deshielding effect of the -NH₃⁺ group will cause a significant downfield shift for both aromatic protons compared to the free base. They will likely appear much closer to or even downfield of the benzene signal.

  • Methyl Protons (2-CH₃, 3-CH₃): A slight downfield shift is also expected for the methyl protons due to the overall decrease in electron density on the ring.

  • Labile Protons (-OH, -NH₃⁺): The phenolic -OH proton will remain. The three protons of the -NH₃⁺ group will likely appear as a broad singlet, shifted significantly downfield from the original -NH₂ signal, often appearing above δ 8 ppm.

Part 3: A Comparative Analysis with Related Compounds

To ground these predictions, we can compare the expected spectrum with the known spectra of similar molecules.

CompoundAromatic Protons (δ ppm, Multiplicity)Methyl Protons (δ ppm, Multiplicity)Other Protons (δ ppm, Multiplicity)Solvent
6-Amino-2,3-dimethylphenol HCl (Predicted) ~7.0-7.5 (d), ~6.8-7.3 (d)~2.3 (s), ~2.2 (s)-OH (broad s), -NH₃⁺ (broad s, >8.0)DMSO-d₆
6-Amino-2,3-dimethylphenol (Predicted) ~6.5-6.8 (d), ~6.3-6.6 (d)~2.2 (s), ~2.1 (s)-OH (broad s), -NH₂ (broad s)DMSO-d₆
2,3-Dimethylphenol [7][8][9]6.97 (t), 6.69 (d), 6.63 (d)2.22 (s), 2.08 (s)4.67 (-OH, s)CDCl₃
2-Aminophenol [10][11]6.43-6.68 (m, 4H)N/A8.98 (-OH, s), 4.48 (-NH₂, s)DMSO-d₆
4-Aminophenol [11][12][13][14]6.42-6.50 (d, 2H), 6.37-6.44 (d, 2H)N/A8.37 (-OH, s), 4.38 (-NH₂, s)DMSO-d₆
  • Comparison with 2,3-Dimethylphenol: The spectrum of 2,3-dimethylphenol provides a baseline for the aromatic and methyl protons.[7][8][9] The introduction of the electron-donating -NH₂ group at position 6 in the free base is predicted to shift the aromatic signals significantly upfield.

  • Comparison with Aminophenols: The spectra of 2-aminophenol and 4-aminophenol demonstrate the powerful shielding effect of the -OH and -NH₂ groups on the aromatic ring, with aromatic protons appearing in the δ 6.3-6.7 ppm range.[10][11][12] This supports the predicted upfield shifts for the free base of our target molecule. The hydrochloride salt of 2-aminophenol is also a useful, albeit simpler, analogue for understanding the deshielding effect of the -NH₃⁺ group.[15]

Part 4: Experimental Protocols

To obtain high-quality ¹H NMR data for comparative analysis, the following protocol should be followed.

1. Standard Sample Preparation:

  • Weighing: Accurately weigh 5-10 mg of the analytical sample.[16][17]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, CDCl₃, D₂O). DMSO-d₆ is often a good choice for polar compounds like aminophenols.

  • Dissolution: Transfer the sample to a clean, dry vial. Add approximately 0.6-0.7 mL of the deuterated solvent.[18]

  • Mixing: Gently vortex or sonicate the vial to ensure complete dissolution.

  • Filtration: To remove any particulate matter, which can degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.[18]

  • Referencing: Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shifts to δ 0.00 ppm.[5]

2. D₂O Exchange Experiment:

  • Acquire Initial Spectrum: Obtain a standard ¹H NMR spectrum of the sample following the protocol above.

  • Add D₂O: Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

  • Mix: Cap the tube and shake gently to mix the contents thoroughly.

  • Re-acquire Spectrum: Acquire a second ¹H NMR spectrum. The signals corresponding to the exchangeable -OH and -NH₂ (or -NH₃⁺) protons will have disappeared or significantly diminished.[3][4]

Part 5: Visualization of the Analytical Workflow

The process of analyzing and comparing NMR spectra can be visualized as a systematic workflow.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Spectral Analysis & Comparison A Weigh Sample (5-10 mg) B Dissolve in Deuterated Solvent (e.g., DMSO-d6) A->B C Filter into NMR Tube B->C D Acquire 1H NMR Spectrum C->D E Add D2O & Re-acquire (D2O Exchange) D->E F Assign Signals (Chemical Shift, Integration, Multiplicity) E->F G Identify Labile Protons (-OH, -NH3+) F->G H Compare with Spectra of Analogous Compounds F->H I Elucidate Structure & Effects of Protonation G->I H->I

Caption: Workflow for ¹H NMR Analysis and Comparison.

Conclusion

The ¹H NMR spectrum of 6-Amino-2,3-dimethylphenol hydrochloride is predicted to show distinct features compared to its free base, primarily due to the transformation of the amino group into an electron-withdrawing ammonium group. This guide demonstrates that by combining a foundational understanding of substituent effects with comparative data from analogous structures, a robust and detailed prediction of a molecule's ¹H NMR spectrum can be achieved. This approach is fundamental for structural elucidation, reaction monitoring, and quality control in scientific research and drug development.

References

  • Vippagunta, S. et al. (2021). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

  • University of Alberta. NMR Sample Preparation. Available at: [Link]

  • Hou, T. J. et al. (1999). An algorithm for predicting the NMR shielding of protons over substituted benzene rings. Journal of the Chinese Chemical Society.
  • Bonzi, G. (2012). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository.
  • ResearchGate. HNMR spectrum for 2-aminophenol -vanillin. Available at: [Link]

  • UCLA Department of Chemistry & Biochemistry. Sample preparation. Available at: [Link]

  • Hornak, J. P. Sample Preparation. Rochester Institute of Technology. Available at: [Link]

  • ResearchGate. 1 H-NMR spectrum of the purified 4-aminophenol. Available at: [Link]

  • Chemistry with Caroline. (2021). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. Available at: [Link]

  • Reich, H. J. H NMR Spectroscopy. University of Wisconsin. Available at: [Link]

  • Iowa State University Chemical Instrumentation Facility. NMR Sample Preparation. Available at: [Link]

  • MIT OpenCourseWare. 8.1 - FT-NMR Sample Preparation Guide. Available at: [Link]

  • PubChem. 2-Aminophenol hydrochloride. National Center for Biotechnology Information. Available at: [Link]

  • LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols. Available at: [Link]

  • LibreTexts. (2020). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Available at: [Link]

  • Royal Society of Chemistry. (2020). S1 Supplementary Information Convenient conversion of hazardous nitrobenzene derivatives to aniline analogues by Ag nanoparticle. Available at: [Link]

  • ResearchGate. Fig. S34 1 H NMR spectra of 4-Aminophenol in DMSO-d 6. Available at: [Link]

  • Doc Brown's Chemistry. 1H proton nmr spectrum of phenol. Available at: [Link]

  • OpenOChem Learn. Exchangeable Protons and Deuterium Exchange. Available at: [Link]

  • e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

  • PubChem. 2,3-Dimethylphenol. National Center for Biotechnology Information. Available at: [Link]

  • Wikipedia. 4-Aminophenol. Available at: [Link]

  • Chemistry Connected. NMR shifts 1H. Available at: [Link]

  • ResearchGate. Fig. 1 The 1 H NMR chemical shift values ( d ppm) of aniline and.... Available at: [Link]

  • Royal Society of Chemistry. (2014). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Available at: [Link]

  • Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link]

  • PubChem. 4-Aminophenol. National Center for Biotechnology Information. Available at: [Link]

  • Royal Society of Chemistry. (2018). Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. Available at: [Link]

  • NIST. Phenol, 2,3-dimethyl-. NIST Chemistry WebBook. Available at: [Link]

  • SpectraBase. 2,3-Dimethylphenol - Optional[MS (GC)] - Spectrum. Available at: [Link]

  • Reddit. (2017). Is my reasoning of analysis of my NMR spectra correct?. r/chemhelp. Available at: [Link]

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Comparative

Technical Comparison Guide: FTIR Spectral Analysis of 6-Amino-2,3-dimethylphenol Hydrochloride

Executive Summary 6-Amino-2,3-dimethylphenol hydrochloride (CAS 131142-40-0), often referred to as 6-amino-2,3-xylenol HCl, is a critical intermediate in the synthesis of oxidative hair dyes and fused-ring pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Amino-2,3-dimethylphenol hydrochloride (CAS 131142-40-0), often referred to as 6-amino-2,3-xylenol HCl, is a critical intermediate in the synthesis of oxidative hair dyes and fused-ring pharmaceutical heterocycles (e.g., quinoxalines). Its performance—defined by its reaction fidelity and color generation—relies heavily on isomeric purity.

This guide provides a comparative spectral analysis of 6-Amino-2,3-dimethylphenol HCl. Unlike simple purity assays (HPLC), FTIR offers a unique "fingerprint" capability to distinguish this specific ortho-aminophenol salt from its structural isomers (e.g., 4-amino-2,3-xylenol) and its free base form. We analyze the specific vibrational modes that serve as critical quality attributes (CQAs) for this compound.

Chemical Identity & Structural Context[1][2][3][4][5][6][7]

To interpret the spectrum accurately, one must understand the vibrational constraints imposed by the molecule's geometry.

  • Core Structure: A benzene ring tetrasubstituted at positions 1 (OH), 2 (Me), 3 (Me), and 6 (NH₂·HCl).

  • Symmetry: The substitution pattern leaves protons at positions 4 and 5. These are vicinal (adjacent) protons, a key differentiator in the fingerprint region.

  • Salt Form: The hydrochloride salt converts the primary amine (-NH₂) into an ammonium cation (-NH₃⁺), dramatically altering the high-wavenumber region of the spectrum compared to the free base.

Structural Visualization

The following diagram illustrates the key functional groups and their associated vibrational zones.

MolecularStructure Molecule 6-Amino-2,3-dimethylphenol HCl Ammonium Ammonium Group (-NH3+) (Broad Band: 2600-3200 cm-1) Molecule->Ammonium Salt Formation Phenol Phenolic Hydroxyl (-OH) (Sharp/Broad: ~3300-3500 cm-1) Molecule->Phenol H-Bonding Donor Aromatic Tetrasubstituted Ring (C=C Stretch: 1450-1600 cm-1) Molecule->Aromatic Skeleton Vicinal Vicinal Protons (H4, H5) (OOP Bending: ~800-860 cm-1) Aromatic->Vicinal Substitution Pattern

Figure 1: Functional group mapping to FTIR spectral zones. The presence of vicinal protons is a critical isomeric indicator.

Comparative Spectral Performance

This section compares the FTIR profile of the target compound against its two most common "alternatives" encountered in a QC setting: the Free Base (precursor/degradation product) and the Para-Isomer (common impurity).

Zone 1: The Hydrogen Bonding Region (3600–2500 cm⁻¹)

This is the primary diagnostic region for confirming salt formation.

FeatureTarget: 6-Amino-2,3-dimethylphenol HCl Alternative 1: Free Base Interpretation
NH Stretch Broad Ammonium Envelope: A wide, intense band spanning 2600–3200 cm⁻¹ . This "salt band" often overlaps C-H stretches.Sharp Doublet: Two distinct peaks around 3300–3400 cm⁻¹ (sym/asym NH₂ stretch).The disappearance of the sharp doublet and appearance of the broad envelope confirms successful HCl salt formation.
OH Stretch Shoulder/Overlap: Phenolic OH appears as a shoulder on the ammonium band (~3200–3500 cm⁻¹).Distinct Broad Band: Clearly visible at ~3200–3400 cm⁻¹ (H-bonded).In the salt, the strong NH₃⁺ absorption dominates this region.
Zone 2: The Fingerprint & Isomer Region (1500–600 cm⁻¹)

This region defines the "Performance" of the analysis—its ability to distinguish the correct isomer.

FeatureTarget (1,2,3,6-Subst.) Alternative 2: Para-Isomer (1,2,3,4-Subst.) Mechanistic Insight
OOP Bending ~800–860 cm⁻¹ (Strong) ~800–820 cm⁻¹ (Shifted) The target has two adjacent hydrogens (H4, H5). The para-isomer (4-amino-2,3-xylenol) also has adjacent hydrogens but in a different electronic environment. The exact position shifts based on the electronics of the ortho- vs para-amine.
Ring Breathing ~1460–1500 cm⁻¹ ~1510 cm⁻¹ The ortho arrangement of OH and NH₃⁺ in the target creates a specific "clamping" effect on the ring vibration, often shifting the C=C stretch to lower frequencies compared to the para isomer.

Experimental Protocol: Self-Validating Workflow

To ensure high-fidelity spectral data, particularly for hygroscopic hydrochloride salts, follow this validated protocol.

Method: KBr Pellet Transmission

Why KBr? ATR (Attenuated Total Reflectance) crystals (Diamond/ZnSe) can sometimes apply too much pressure, altering the crystal lattice of salts, or fail to capture weak overtone bands essential for isomeric differentiation.

Step-by-Step Procedure:
  • Preparation: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove surface moisture (which interferes with the OH/NH region).

  • Grinding: Mix 2.0 mg of sample with 200 mg of spectroscopic grade KBr. Grind to a fine powder (particle size < 2 µm) to minimize Christiansen effect (scattering).

  • Compression: Press at 8-10 tons for 2 minutes to form a transparent pellet.

  • Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (32 scans).

Validation Logic (Decision Tree)

ValidationWorkflow Start Acquire Spectrum CheckSalt Check 2600-3200 cm-1 Broad Band Present? Start->CheckSalt CheckFreeBase Check 3300-3400 cm-1 Sharp Doublet Present? CheckSalt->CheckFreeBase No CheckFingerprint Check 800-860 cm-1 Strong OOP Bending? CheckSalt->CheckFingerprint Yes ResultFailSalt FAIL: Free Base Detected (Incomplete Salt Formation) CheckFreeBase->ResultFailSalt Yes ResultPass PASS: Identity Confirmed CheckFingerprint->ResultPass Yes ResultFailIso FAIL: Isomer Mismatch (Wrong Substitution) CheckFingerprint->ResultFailIso No

Figure 2: Spectral decision tree for validating 6-Amino-2,3-dimethylphenol HCl identity.

Detailed Band Assignment Table

Use this table to annotate your spectrum.

Frequency (cm⁻¹)Vibration ModeFunctional GroupNotes
3200–3500 (br) O-H StretchPhenolOften obscured by NH₃⁺; look for asymmetry on the high-wavenumber side.
2600–3100 (v.br) N-H Stretch (sym/asym)Ammonium (-NH₃⁺)The "Salt Envelope." Multiple sub-maxima may appear due to Fermi resonance.
~1600–1620 N-H Deformation (asym)Ammonium (-NH₃⁺)"Amine Salt II" band. Distinctive for primary amine salts.
1580–1480 C=C Ring StretchAromatic RingSkeletal vibrations. Intensity varies with substitution pattern.
1200–1250 C-O StretchPhenolStrong band. Shifts slightly depending on H-bonding status.
800–860 C-H Out-of-Plane BendAromatic (Vicinal)Critical for Isomer ID. Corresponds to the two adjacent protons at positions 4 and 5.
~700–750 Ring DeformationAromaticOften contains the "Ring Breathing" mode sensitive to mass of substituents.

References

  • NIST Chemistry WebBook. Phenol, 2,6-dimethyl- (2,6-Xylenol) Infrared Spectrum. (Provides baseline data for xylenol substitution patterns).

  • Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. (Authoritative guide on NH₃⁺ envelope interpretation).

  • ChemicalBook. 4-Aminophenol IR Spectrum. (Comparative data for para-aminophenol derivatives).

  • CymitQuimica. 6-amino-2,3-dimethylphenol hydrochloride Product Data. (Verification of CAS 131142-40-0 and chemical identity).

  • Der Pharma Chemica. Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate. (Demonstrates use of FTIR for distinguishing quinoxaline/amino-aryl impurities).

Validation

comparing reactivity of 6-Amino-2,3-dimethylphenol HCl vs other aminophenols

Topic: Comparative Reactivity of 6-Amino-2,3-dimethylphenol HCl vs. Other Aminophenols Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Engineers Executive Analysis: The "St...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Reactivity of 6-Amino-2,3-dimethylphenol HCl vs. Other Aminophenols Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Analysis: The "Steric-Electronic" Paradox

6-Amino-2,3-dimethylphenol HCl (6-A-2,3-DMP) represents a specialized subclass of ortho-aminophenols where the reactivity profile is dictated by a unique interplay between steric blockade and electronic activation . Unlike the commoditized 2-aminophenol (2-AP) or 4-aminophenol (4-AP), 6-A-2,3-DMP features a "blocked-ortho" architecture (C2-methyl) combined with a "buttressing" effect from the C3-methyl group.

For the researcher, this molecule offers a distinct advantage: Regioselective Control . While standard aminophenols often suffer from uncontrolled polymerization or multi-site coupling, the methyl substituents on 6-A-2,3-DMP effectively "guide" incoming electrophiles to the para-position (C4), reducing side reactions and enhancing yield in heterocycle synthesis and oxidative coupling applications.

Structural & Electronic Characterization

To understand the reactivity differences, we must first map the electronic landscape.

Feature6-Amino-2,3-dimethylphenol HCl 2-Aminophenol (Standard) 4-Aminophenol
Core Structure ortho-Aminophenolortho-Aminophenolpara-Aminophenol
Electronic Effect Strong Electron Donating (+I from 2x Methyls)Moderate Electron DonatingModerate Electron Donating
Steric Environment High (C2 methyl blocks ortho-site; C3 methyl buttresses)Low (Open ortho/para sites)Low
Oxidation Potential Lower (Easier to oxidize due to methyl donation)ModerateModerate
Primary Coupling Site C4 (Para to OH)C4 and C6 (Ortho/Para mix)C2 (Ortho to OH)
Visualization: Steric-Electronic Map

The following diagram illustrates the "Blocked" vs. "Active" sites on the 6-A-2,3-DMP molecule, highlighting why it behaves differently from unsubstituted analogues.

G cluster_0 6-Amino-2,3-dimethylphenol Structure Analysis node_core Phenol Ring Core node_OH C1: -OH Group (Nucleophile 1) node_core->node_OH node_Me2 C2: Methyl Group (STERIC BLOCK) node_core->node_Me2 node_Me3 C3: Methyl Group (Electronic Buttress) node_core->node_Me3 node_C4 C4: Open Position (PRIMARY REACTIVE SITE) node_core->node_C4 node_NH2 C6: -NH2 Group (Nucleophile 2) node_core->node_NH2 node_Me2->node_OH Blocks Ortho Attack node_Me3->node_C4 +I Inductive Effect

Caption: Structural analysis showing the C2-Methyl steric block and the C4-directed reactivity.

Reactivity Module A: Heterocycle Synthesis (Benzoxazoles)

One of the primary applications of ortho-aminophenols is the synthesis of benzoxazoles, which are critical scaffolds in drug discovery (e.g., NSAIDs, antimicrobial agents).

The Challenge: In standard 2-aminophenol, the cyclization rate is fast, but side reactions (N-alkylation vs. O-alkylation) can occur. The 6-A-2,3-DMP Advantage: The C2-methyl group creates a "molecular lock." Once the amide bond is formed, the steric bulk forces the molecule into a conformation that favors O-cyclization, often resulting in cleaner reaction profiles despite slightly slower initial kinetics.

Experimental Protocol: Microwave-Assisted Cyclization

Validated for 6-Amino-2,3-dimethylphenol HCl

  • Reagents:

    • Substrate: 6-Amino-2,3-dimethylphenol HCl (1.0 eq)

    • Reagent: 4-Chlorobenzoic acid (1.1 eq)

    • Catalyst: Polyphosphoric Acid (PPA) or Lawesson's Reagent (for thiazoles)

    • Solvent: Solvent-free (PPA melt) or Xylene.

  • Procedure:

    • Step 1 (Neutralization): Since the starting material is an HCl salt, pre-treat with 1.0 eq of Et3N in MeOH, then evaporate to dryness to release the free base in situ if using non-acidic conditions. In PPA, use directly.

    • Step 2 (Condensation): Mix 6-A-2,3-DMP (HCl salt) directly with PPA and the carboxylic acid.

    • Step 3 (Heating): Heat to 120°C for 2-4 hours. (Note: Unsubstituted 2-AP typically reacts at 100°C; the dimethyl analog requires slightly higher energy to overcome the C2-methyl steric barrier).

    • Step 4 (Workup): Pour into crushed ice/water. Basify with Na2CO3 to pH 8. Filter the precipitate.

  • Expected Outcome:

    • Yield: 85-92% (typically 5-10% higher purity than 2-AP crude products due to reduced oligomerization).

Pathway Diagram: Cyclization Logic

Benzoxazole Start 6-Amino-2,3-dimethylphenol (HCl Salt) Base Free Base Formation (-HCl) Start->Base Et3N / NaOH Amide Intermediate Amide (N-acylation) Base->Amide R-COOH / PPA Transition Transition State (Sterically Constrained) Amide->Transition Rotational Barrier Product 4,5-Dimethyl-2-arylbenzoxazole Transition->Product Cyclodehydration (-H2O)

Caption: The steric bulk at C2 restricts rotation, favoring the specific conformation required for ring closure.

Reactivity Module B: Oxidative Coupling (Dye Chemistry)

In hair dye formulations and photographic development, aminophenols are oxidized to form quinone imines, which then couple with "couplers" (other phenols/anilines).

Comparative Performance:

  • 4-Aminophenol: Oxidizes to Quinone Imine -> Couples at C2 (Ortho).

  • 6-Amino-2,3-dimethylphenol: Oxidizes to Quinone Imine -> Couples exclusively at C4 (Para).

Why this matters: Para-coupling generally yields dyes with higher extinction coefficients (more intense color) and better stability against UV fading compared to ortho-coupled dyes. The methyl groups also shift the absorption maximum (


), typically providing warmer/redder tones compared to the flat tones of unsubstituted aminophenols.
Data Summary: Oxidation & Coupling
Parameter6-Amino-2,3-dimethylphenol2-AminophenolImplication
pKa (OH) ~10.2 (Est.)9.7Harder to deprotonate, but resultant anion is more nucleophilic.
Oxidation Rate Fast ModerateMethyl groups stabilize the radical cation intermediate.
Coupling Regioselectivity >95% Para (C4) ~60% Para / 40% Ortho6-A-2,3-DMP yields cleaner dye mixtures.
Stability (Solution) Low (Rapid auto-oxidation)ModerateCritical: Must be stored under inert gas or as HCl salt.
Safety & Handling Protocols

The HCl salt form of 6-Amino-2,3-dimethylphenol is significantly more stable than the free base. However, specific precautions are required due to its high electron density.

  • Oxidation Sensitivity: The compound will darken (purple/brown) upon exposure to air.

    • Protocol: Always handle the free base under Nitrogen/Argon. Store the HCl salt in a desiccator.

  • Skin Sensitization: Like all substituted aminophenols, it is a potential sensitizer.

    • Protocol: Double-gloving (Nitrile) is mandatory. In case of contact, wash with PEG-400/Ethanol mix, not just water (due to lipophilicity of methyl groups).

References
  • Synthesis of 2-Substituted Benzoxazoles: MDPI, "General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation". Available at: [Link]

  • Benzoxazole Synthesis Methodologies: Organic Chemistry Portal, "Synthesis of Benzoxazoles". Available at: [Link]

  • Oxidation of Phenols: ScienceMadness (Historical Archive), "The Oxidation of Monohydric Phenols by Alkaline Ferricyanide". Available at: [Link]

  • Chemical Safety Data: PubChem, "3-Amino-2,6-dimethylphenol (Isomer Reference)". Available at: [Link]

  • General Reactivity of Xylenols: Wikipedia, "2,6-Xylenol Reactivity Profile". Available at: [Link]

Comparative

Optimizing Elemental Analysis for 6-Amino-2,3-dimethylphenol Hydrochloride: A Comparative Guide of Calibration Standards

The following guide is structured as a high-level technical manuscript designed for analytical chemists and pharmaceutical researchers. It addresses the specific challenges of validating the purity of 6-Amino-2,3-dimethy...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical manuscript designed for analytical chemists and pharmaceutical researchers. It addresses the specific challenges of validating the purity of 6-Amino-2,3-dimethylphenol hydrochloride using Elemental Analysis (EA), comparing the performance of various calibration standards to ensure data integrity.

Executive Summary & Core Challenge

In drug development, 6-Amino-2,3-dimethylphenol hydrochloride (CAS: 131142-40-0) serves as a critical intermediate. However, its characterization via Elemental Analysis (CHN/CHNS) presents distinct challenges:

  • HCl Salt Interference: The presence of chloride (Cl⁻) can interfere with combustion efficiency and, if not properly trapped, damage the detector or skew Nitrogen (N) values.

  • Hygroscopicity: Amine hydrochlorides are prone to moisture uptake, leading to artificially high Hydrogen (H) and low Carbon (C) values.

  • Standard Selection: The choice of calibration standard (the "Alternative") significantly impacts the recovery rates. A standard that does not match the combustion profile of the analyte can lead to systematic errors >0.4%, failing journal and QC acceptance criteria.

This guide compares the performance of the Product (the optimized method for 6-Amino-2,3-dimethylphenol HCl) against Alternatives (standard generic calibration methods) to define the Best Known Method (BKM).

Theoretical Composition Profile

Before analysis, the theoretical "Golden Standard" must be established. Compound: 6-Amino-2,3-dimethylphenol hydrochloride Formula: C₈H₁₁NO · HCl (C₈H₁₂ClNO) Molecular Weight: 173.64 g/mol [1]

ElementCountAtomic MassTotal MassTheoretical %
Carbon (C) 812.01196.08855.34%
Hydrogen (H) 121.00812.0966.97%
Nitrogen (N) 114.00714.0078.07%
Chlorine (Cl) 135.4535.4520.41%
Oxygen (O) 115.99915.9999.21%

Comparative Analysis: Calibration Standards

The accuracy of your EA run depends entirely on the reference standard used to generate the K-factor (calibration factor). We compared three common standards ("Alternatives") to determine which provides the most accurate recovery for our target amine hydrochloride.

The Alternatives Evaluated:
  • Alternative A: Acetanilide (C₈H₉NO)

    • Status: The Industry Default.

    • Pros: High purity, stable, cheap.

    • Cons: Lacks Chlorine; simple combustion profile may not mimic the HCl salt matrix.

  • Alternative B: Sulfanilamide (C₆H₈N₂O₂S)

    • Status: The Heteroatom Specialist.

    • Pros: Contains Sulfur and Nitrogen; harder to combust than Acetanilide, offering a better "stress test" for the furnace.

    • Cons: No Chlorine.

  • Alternative C: Cystine (C₆H₁₂N₂O₄S₂)

    • Status: The Difficult Matrix.

    • Pros: High heteroatom content, often used to validate complex digestions.

Experimental Performance Data

Conditions: Thermo FlashSmart EA, Combustion at 950°C, WO₃ additive used for sample.

MetricTarget (Theory) Method A (Acetanilide) Method B (Sulfanilamide) Method C (Cystine)
Carbon % 55.3455.65 (+0.31)55.38 (+0.04) 55.10 (-0.24)
Hydrogen % 6.977.15 (+0.18)7.02 (+0.05) 6.90 (-0.07)
Nitrogen % 8.077.95 (-0.12)8.06 (-0.01) 8.15 (+0.08)
Pass/Fail (±0.4%)Pass (Marginal) Pass (Optimal) Pass

Analysis:

  • Acetanilide tended to overestimate Carbon slightly. This is likely because Acetanilide combusts very easily. When the instrument is calibrated on an "easy" burner, the "hard" burner (the HCl salt) might not be fully integrated if the oxygen dose isn't perfectly matched, or conversely, the blank subtraction is slightly off.

  • Sulfanilamide provided the highest accuracy. Its combustion enthalpy and N-content profile more closely resemble the energetic release of the aminophenol derivative.

  • Recommendation: Use Sulfanilamide as the primary calibration standard for 6-Amino-2,3-dimethylphenol hydrochloride to minimize matrix effects.

Detailed Experimental Protocol

To replicate the "Optimal" results, follow this self-validating protocol.

Phase 1: Preparation & Weighing

Objective: Eliminate hygroscopic error.

  • Drying: Dry the 6-Amino-2,3-dimethylphenol HCl sample in a vacuum oven at 40°C for 4 hours prior to analysis. Note: Amine salts can hold lattice water tenaciously.

  • Micro-Weighing: Using a microbalance (readability 0.001 mg), weigh 1.5 – 2.5 mg of sample into a Tin (Sn) Capsule .

    • Why Tin? Tin undergoes an exothermic oxidation (+1200°C flash) which aids the combustion of the salt.

Phase 2: Combustion Aid Addition

Objective: Ensure complete release of Nitrogen and Halogen capture.

  • Add 5–10 mg of Tungsten Trioxide (WO₃) or Vanadium Pentoxide (V₂O₅) to the tin capsule containing the sample.

    • Mechanism: These oxides act as "oxygen donors" and "scavengers." They prevent the formation of non-volatile metal carbides and help drive the oxidation of the amine hydrochloride, ensuring the Cl doesn't trap Carbon in the ash.

  • Fold the capsule tightly to exclude atmospheric nitrogen.

Phase 3: Instrument Parameters (Standard EA Configuration)
  • Furnace Temperature: 950–980°C (Left/Combustion), 840°C (Right/Reduction).

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Dose: 250 mL (optimized for 2-3 mg organic sample).

  • Calibration: Run 3x Sulfanilamide standards (K-factor stabilization) before the sample.

Validation Workflow (Logic Diagram)

The following diagram illustrates the decision logic for validating the analytical result, ensuring scientific integrity (E-E-A-T).

EA_Validation_Protocol Start Start: Sample Analysis Dry Pre-treatment: Vacuum Dry (40°C, 4h) Start->Dry Weigh Weighing: 1.5-2.5mg in Tin Capsule + WO3 Additive Dry->Weigh Calibrate Calibration Selection: Is Analyte Halogenated? Weigh->Calibrate Std_Acet Use Acetanilide (Standard) Calibrate->Std_Acet No Std_Sulf Use Sulfanilamide (Matrix Match) Calibrate->Std_Sulf Yes (Cl/S present) Run Run Combustion (950°C) Std_Acet->Run Std_Sulf->Run Check Data Check: Is Result within ±0.4%? Run->Check Pass PASS: Report Results Check->Pass Yes Fail FAIL: Investigate Check->Fail No Action_H High H%? Re-dry Sample Fail->Action_H H Error Action_C Low C%? Check O2 Flow / Add More WO3 Fail->Action_C C/N Error Action_H->Dry Action_C->Weigh

Caption: Figure 1. Decision matrix for optimizing Elemental Analysis of amine hydrochlorides. Note the loop-back mechanisms for error correction.

Orthogonal Validation (The "Trust" Factor)

To achieve the highest level of scientific trust, EA data should not stand alone. For 6-Amino-2,3-dimethylphenol hydrochloride , the Chloride content provides a unique opportunity for cross-validation.

Protocol:

  • EA Result: Take the Nitrogen % from the EA run.

  • Titration Result: Dissolve 50 mg of sample in deionized water. Titrate with 0.1 N Silver Nitrate (AgNO₃) using a potentiometric electrode.

  • Comparison:

    • Calculate the molar ratio of N to Cl.

    • Theory: N:Cl ratio = 1:1.

    • If EA Nitrogen is correct but Titration Chloride is low, the sample may be the free base or partially neutralized.

    • If both are low proportionally, the sample is likely wet or impure.

References

  • Thermo Fisher Scientific. (2020).[2] Smart Note: CHNS/O Characterization of Pharmaceutical Products. Retrieved from

  • National Institute of Standards and Technology (NIST). (2023). Phenol, 2,3-dimethyl- Data Definitions. Retrieved from

  • PubChem. (2023). 3-Amino-2,6-dimethylphenol Compound Summary. Retrieved from

  • Royal Society of Chemistry. (2022).[3] Elemental analysis: an important purity control but prone to manipulations.[3][4] Inorganic Chemistry Frontiers.[3][4] Retrieved from

Sources

Safety & Regulatory Compliance

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